Cas no 2229408-68-6 (1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229408-68-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6352537
• PubChem ID: 165668004
• Update Time: 2025-05-19

1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
• 2229408-68-6
• EN300-1790923

• Inchi： 1S/C13H19NO/c1-9-5-6-10(7-11(9)15-4)13(14)8-12(13,2)3/h5-7H,8,14H2,1-4H3
• InChI Key： HQHZIVATCUJMPH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-methoxy-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

1-(3-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

1-(3-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine, also known by its CAS Registry Number 2229408-68-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an amine group and a substituted phenyl moiety. The presence of the methoxy and methyl groups on the phenyl ring introduces additional complexity and potential for bioactivity, making it a valuable subject for research in drug discovery and material science.

The synthesis of 1-(3-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of the cyclopropane ring through [2+1] cycloaddition reactions. These methods not only improve yield but also enhance the purity of the final product, which is crucial for downstream applications in pharmacological studies.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that 1-(3-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine exhibits selective binding to certain protein targets, suggesting its role in modulating cellular signaling pathways. This property makes it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Recent findings from in vitro assays indicate that the compound demonstrates cytotoxic effects on various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key enzymes.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The rigid structure of the cyclopropane ring contributes to unique mechanical properties, making it a candidate for advanced materials such as high-performance polymers or nanomaterials. Researchers are exploring how the substitution pattern on the phenyl ring can be optimized to enhance these properties further.

The development of analytical techniques has significantly improved our ability to characterize this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its molecular structure and purity. These techniques provide critical insights into the compound's stability under various conditions, which is essential for its safe handling and application in industrial processes.

Looking ahead, ongoing research aims to uncover new synthetic routes and explore additional biological activities of 1-(3-Methoxy-4-Methylphenyl)-2,2-Dimethylcyclopropan-1-Amine. Collaborative efforts between chemists and biologists are paving the way for innovative applications in drug design and material engineering. As our understanding of this compound deepens, it holds immense potential to contribute to advancements across multiple scientific disciplines.